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Compound of Interest

Compound Name:

2-[2-(2-

Methoxyethoxy)ethoxy]phenylamin

e

CAS No.: 126415-03-0

Cat. No.: B1317545

Get Quote

Executive Summary
This Application Note details the high-purity synthesis of 2-[2-(2-
Methoxyethoxy)ethoxy]phenylamine (CAS: 102803-31-6 / 126415-03-0), a critical

PEGylated aniline linker used in the development of heterobifunctional crosslinkers, PROTAC®

linkers, and supramolecular ligands.

The protocol prioritizes the Nitro-Reduction Route, ensuring regioselective control and

scalability. Unlike direct alkylation of aminophenols, which suffers from competing N-alkylation,

this route utilizes the nitro group as a "masked" amine, guaranteeing exclusive O-alkylation.

The resulting aniline is a versatile nucleophile for further conjugation.

Retrosynthetic Analysis & Strategy
The synthesis is disconnected into two strategic phases:
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O-Alkylation: Introduction of the diethylene glycol monomethyl ether chain onto the aromatic

ring.

Chemoselective Reduction: Conversion of the nitro group to the primary amine without

cleaving the ether linkages.

Pathway Visualization:

2-Nitrophenol
(Starting Material)

Intermediate:
1-[2-(2-Methoxyethoxy)ethoxy]-2-nitrobenzene

Step 1: K2CO3, DMF
90°C, Sn2 Reaction

1-Bromo-2-(2-methoxyethoxy)ethane
(Alkylation Agent)

Target:
2-[2-(2-Methoxyethoxy)ethoxy]phenylamine

Step 2: H2 (1 atm), Pd/C
MeOH, RT

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway ensuring exclusive O-alkylation.

Experimental Protocols
Step 1: Synthesis of 1-[2-(2-Methoxyethoxy)ethoxy]-2-
nitrobenzene
Rationale: We utilize Potassium Carbonate (K₂CO₃) in DMF. The carbonate base is sufficient to

deprotonate the phenol (pKa ~7.2) without promoting elimination of the alkyl halide. DMF

provides the necessary polarity to solvate the phenoxide anion, enhancing the rate of the S_N2

displacement.

Materials:

2-Nitrophenol (1.0 eq)

1-Bromo-2-(2-methoxyethoxy)ethane (1.2 eq)

Potassium Carbonate (anhydrous, 2.0 eq)

Potassium Iodide (KI) (0.1 eq) – Catalyst to generate reactive alkyl iodide in situ.
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DMF (Dimethylformamide), anhydrous (5 mL per gram of substrate)

Protocol:

Setup: Charge a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser.

Solubilization: Add 2-Nitrophenol (e.g., 13.9 g, 100 mmol) and anhydrous DMF (70 mL). Stir

until dissolved.

Deprotonation: Add K₂CO₃ (27.6 g, 200 mmol) and KI (1.66 g, 10 mmol). The mixture will

turn bright yellow/orange due to phenoxide formation. Stir at Room Temperature (RT) for 15

minutes.

Alkylation: Add 1-Bromo-2-(2-methoxyethoxy)ethane (22.0 g, 120 mmol) dropwise via

syringe or addition funnel.

Reaction: Heat the mixture to 90°C under an inert atmosphere (N₂ or Ar). Monitor by TLC

(30% EtOAc/Hexanes) or HPLC. Reaction time is typically 4–6 hours.

Workup:

Cool to RT. Pour the mixture into ice-cold water (300 mL).

Extract with Ethyl Acetate (3 x 100 mL).

Wash the combined organic layers with water (2 x 100 mL) and brine (1 x 100 mL) to

remove DMF.

Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Purification: The crude yellow oil is usually sufficiently pure (>95%). If necessary, purify via

flash chromatography (SiO₂, Hexanes:EtOAc 80:20).

Expected Yield: 85–92% Appearance: Yellow oil.
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Step 2: Reduction to 2-[2-(2-
Methoxyethoxy)ethoxy]phenylamine
Rationale: Catalytic hydrogenation (Pd/C + H₂) is the "Gold Standard" for cleanliness. It avoids

the iron oxide sludge associated with Fe/HCl reductions and the toxicity of Tin (Sn) salts.

Materials:

Nitro Intermediate from Step 1 (1.0 eq)

10% Palladium on Carbon (Pd/C) (5–10 wt% loading relative to substrate)

Methanol (MeOH) (10 mL per gram of substrate)

Hydrogen Gas (H₂) (Balloon pressure or 1–2 bar)

Protocol:

Setup: Dissolve the nitro intermediate (e.g., 24 g, ~100 mmol) in MeOH (240 mL) in a

hydrogenation flask or thick-walled round-bottom flask.

Catalyst Addition: Carefully add 10% Pd/C (2.4 g) under an inert blanket (Argon/Nitrogen).

Caution: Dry Pd/C is pyrophoric in the presence of methanol vapors.

Hydrogenation:

Purge the vessel with Nitrogen (3 cycles).

Purge the vessel with Hydrogen (3 cycles).

Stir vigorously under H₂ atmosphere (balloon is sufficient) at RT for 12–18 hours.

Monitoring: Monitor by TLC. The yellow nitro spot will disappear, and a polar, UV-active

amine spot will appear (stains purple with Ninhydrin).

Workup:
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Filter the mixture through a pad of Celite® to remove the catalyst. Wash the pad with

MeOH.[1]

Concentrate the filtrate under reduced pressure.[2]

Purification:

The product is an oil that may darken on standing.

Distillation: High vacuum distillation (0.1–0.5 mmHg, ~130–140°C) provides the highest

purity.

Alternative: Pass through a short plug of basic alumina if distillation is not feasible.

Expected Yield: 90–95% Appearance: Pale yellow to colorless oil.

Analytical Data & Characterization
Table 1: Expected NMR Parameters (CDCl₃)

Nucleus Shift (δ ppm) Multiplicity Integration Assignment

1H 6.70 – 6.85 Multiplet 4H
Aromatic Ring

(Ar-H)

1H 4.15 Triplet 2H Ar-O-CH₂-CH₂

1H 3.85 Triplet 2H Ar-O-CH₂-CH₂-O

1H 3.80 Broad Singlet 2H
-NH₂

(Exchangeable)

1H 3.65 – 3.75 Multiplet 2H
-O-CH₂-CH₂-

OMe

1H 3.55 – 3.60 Multiplet 2H
-O-CH₂-CH₂-

OMe

1H 3.38 Singlet 3H -OCH₃

Mass Spectrometry (ESI-MS):
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Formula: C₁₁H₁₇NO₃[3]

Molecular Weight: 211.26 g/mol [4]

Observed [M+H]⁺: 212.3 m/z

Critical Troubleshooting & Optimization
Issue 1: Incomplete Alkylation (Step 1)

Cause: Presence of water in DMF or old K₂CO₃.

Fix: Use anhydrous DMF and freshly ground K₂CO₃. Add 0.1 eq of 18-Crown-6 to complex

potassium and increase anion nucleophilicity.

Issue 2: Aniline Oxidation (Step 2)

Cause: Electron-rich anilines oxidize easily in air (turning brown/black).

Fix: Store the final product under Argon at -20°C. If the oil is dark, dissolve in Et₂O and

extract with 1M HCl. Wash the aqueous layer with Et₂O, then basify (NaOH) and re-extract

the amine. This "Acid-Base" wash removes non-basic oxidative impurities.

Issue 3: Removal of DMF

Cause: DMF lingers after extraction.

Fix: Wash the organic layer 3x with water. If trace DMF remains (visible in NMR at

2.9/2.8/8.0 ppm), azeotrope with heptane on the rotovap.

Safety & Handling
2-Nitrophenol: Toxic if swallowed. Causes skin irritation.

Alkyl Bromides: Potential alkylating agents (mutagenic). Handle in a fume hood.

Pd/C: Pyrophoric. Keep wet with water or solvent when exposing to air. Dispose of in a

dedicated catalyst waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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